Cas no 25403-99-0 (Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI))

• Product Name: Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI)
• CAS No: 25403-99-0
• MF: C₂₄H₁₀O₆
• MW: 394.33260679245
• CID: 287856
• PubChem ID: 71359059
• Update Time: 2025-04-19

Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI) Chemical and Physical Properties

Names and Identifiers

• Dicycloocta[1,8:4,5]naphtho[2,3-c:6,7-c']difuran-6,8,14,16-tetrone(9CI)
• Dicycloocta[de,ij]naphthalene-6,7,13,14-tetracarboxylic6,7:13,14-dianhydride (8CI)
• CTK1A7224
• 25403-99-0
• Dicycloocta[1,8:4,5]furo[3',4':6,7]naphtho[2,3-c]furan-6,8,14,16-tetrone (non-preferred name)
• DTXSID00782935

• Inchi： 1S/C24H10O6/c25-21-17-11-7-3-1-4-8-12-15(11)16-13(19(17)23(27)29-21)9-5-2-6-10-14(16)20-18(12)22(26)30-24(20)28/h1-10H/b3-1-,4-1-,5-2-,6-2-,7-3-,8-4-,9-5-,10-6-,11-7+,12-8+,13-9+,14-10+
• InChI Key： KEZUUOLEUPSAMI-GBFUWZFXSA-N
• SMILES： O1C(C2C(C1=O)=C1C=CC=CC=C3C4C(=O)OC(C=4C4=CC=CC=CC=2C4=C13)=O)=O |c:8,10,23,25,t:12,21|

Computed Properties

• Exact Mass: 394.0477
• Monoisotopic Mass: 394.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74